Oxacillin Penillic Acid: Structural Dynamics, Degradation Kinetics, and Analytical Characterization
Oxacillin Penillic Acid: Structural Dynamics, Degradation Kinetics, and Analytical Characterization
Executive Summary
The stability of β-lactam antibiotics is a critical parameter in pharmaceutical formulation, pharmacokinetics, and environmental toxicology. Oxacillin, a penicillinase-resistant isoxazolyl penicillin, is highly susceptible to hydrolytic degradation under specific pH conditions. Under acidic stress, the strained β-lactam ring undergoes a complex intramolecular rearrangement, yielding oxacillin penillic acid . This technical whitepaper provides an in-depth analysis of the chemical structure, molecular weight, mechanistic degradation pathways, and field-proven analytical protocols for the isolation and quantification of oxacillin penillic acid.
Chemical Structure and Physicochemical Properties
Oxacillin penillic acid is a dicarboxylic acid derivative formed when the bicyclic nucleus of oxacillin (a thiazolidine ring fused to a β-lactam ring) is irreversibly altered. Unlike the parent compound, penillic acid lacks antibacterial efficacy but retains significant importance in stability-indicating assays and potential hapten-mediated hypersensitivity research[1][2].
Structurally, the transformation abolishes the β-lactam ring, replacing it with an imidazo[5,1-b][1,3]thiazole core system[3]. This structural shift drastically alters the molecule's polarity, pKa, and chromatographic retention behavior.
Quantitative Data Summary: Molecular Properties
The following table summarizes the core physicochemical parameters of oxacillin penillic acid in both its free acid and salt forms[3][4].
| Property | Oxacillin Penillic Acid (Free Acid) | Oxacillin Penillic Acid (Disodium Salt) |
| Molecular Formula | C₁₉H₁₉N₃O₅S | C₁₉H₁₇N₃O₅S · 2Na |
| Molecular Weight | 401.4 g/mol | 445.40 g/mol |
| CAS Registry Number | 37699-31-3 | N/A (Mixture of Diastereomers) |
| IUPAC Name | 2,2-dimethyl-5-(5-methyl-3-phenyl-1,2-oxazol-4-yl)-7,7a-dihydro-3H-imidazo[5,1-b][1,3]thiazole-3,7-dicarboxylic acid | N/A |
| Topological Polar Surface Area | 142 Ų | > 142 Ų (due to ionic dissociation) |
| Hydrogen Bond Donors | 2 | 0 (in fully deprotonated state) |
| Hydrogen Bond Acceptors | 6 | 6 |
Mechanistic Pathway: Acid-Catalyzed Formation
The causality behind the formation of oxacillin penillic acid lies in the inherent thermodynamic instability of the four-membered β-lactam ring. While alkaline hydrolysis typically yields penicilloic acid via direct hydroxide attack, acidic conditions (pH < 4) trigger a distinct intramolecular rearrangement[5][6].
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Protonation: The acidic environment protonates the β-lactam nitrogen, increasing the electrophilicity of the adjacent carbonyl carbon.
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Nucleophilic Attack: The oxygen atom of the C6 side-chain amide (the 5-methyl-3-phenyl-1,2-oxazole-4-carboxamide group) acts as an internal nucleophile, attacking the β-lactam carbonyl.
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Ring Opening & Rearrangement: The β-lactam ring cleaves, and subsequent bond reorganization forms a new imidazoline ring fused to the existing thiazolidine ring, yielding the imidazo[5,1-b][1,3]thiazole core characteristic of penillic acids[7].
Figure 1: Acid-catalyzed degradation pathway of oxacillin to oxacillin penillic acid.
Experimental Protocol: Forced Degradation and LC-MS/MS Characterization
To accurately study oxacillin penillic acid, researchers must employ stability-indicating assays. The following protocol outlines a self-validating system for generating and quantifying this degradation product. The inclusion of immediate neutralization steps ensures that degradation artifacts are not formed during the analytical run, thereby guaranteeing the trustworthiness of the data[5].
Step 1: Preparation of Standard Solutions
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Action: Dissolve oxacillin sodium reference standard in a 50:50 (v/v) mixture of Acetonitrile and LC-MS grade water to a concentration of 1 mg/mL. Store at -20°C.
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Causality: Penicillins are prone to slow aqueous hydrolysis even at neutral pH. Utilizing a high percentage of aprotic solvent (acetonitrile) and sub-zero storage minimizes premature degradation, ensuring the baseline purity of the starting material.
Step 2: Acidic Forced Degradation
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Action: Transfer 100 µL of the oxacillin stock into a glass vial. Add 800 µL of 0.1 M Hydrochloric Acid (HCl) buffer (pH ~1.5). Incubate at 25°C for exactly 120 minutes.
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Causality: The highly acidic environment rapidly accelerates the protonation of the β-lactam nitrogen. The 120-minute window at room temperature provides sufficient kinetic energy to drive the rearrangement to penillic acid without causing secondary degradation (e.g., decarboxylation to penilloic acid)[5][8].
Step 3: Kinetic Quenching (Self-Validation Step)
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Action: Immediately after the 120-minute incubation, add 100 µL of 0.1 M Sodium Hydroxide (NaOH) to neutralize the solution to pH ~7.0.
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Causality: Quenching halts the acid-catalyzed kinetics instantly. By injecting a neutralized sample into the LC-MS, you validate that the penillic acid detected was formed exclusively during the controlled incubation phase, not as an artifact of the acidic mobile phases used during chromatography.
Step 4: UHPLC-MS/MS Analysis
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Action: Inject 5 µL of the quenched sample onto a C18 UHPLC column (e.g., 1.7 µm, 2.1 x 100 mm). Use a gradient mobile phase of 0.1% Formic Acid in Water (A) and Acetonitrile (B). Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode.
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Causality: Oxacillin penillic acid contains two carboxylic acid moieties, making it highly polar. The C18 column provides adequate retention for polar analytes when starting at a low organic percentage. Negative ESI mode is specifically chosen because dicarboxylic acids readily deprotonate to yield robust [M-H]⁻ precursor ions (m/z 400.4), offering superior signal-to-noise ratios compared to positive ionization[1][5].
Chromatographic Parameters Summary
| Parameter | Specification / Setting |
| Column | C18, 1.7 µm, 2.1 x 100 mm |
| Mobile Phase A | 0.1% Formic Acid in LC-MS Grade Water |
| Mobile Phase B | Acetonitrile |
| Ionization Mode | ESI Negative (ESI-) |
| Precursor Ion [M-H]⁻ | m/z 400.4 |
| Expected Retention Shift | Penillic acid elutes earlier than intact oxacillin due to increased polarity. |
Implications for Drug Development
Understanding the molecular weight and structure of oxacillin penillic acid is not merely an academic exercise; it has profound implications for pharmaceutical quality control. Because penillic acids are isomers of the parent drug (sharing the same molecular formula, C₁₉H₁₉N₃O₅S, and mass, 401.4 g/mol ), they cannot be distinguished from intact oxacillin by low-resolution mass spectrometry alone[3]. Chromatographic separation prior to MS detection is strictly required. Furthermore, the presence of penillic acid in a formulated drug product serves as a direct biomarker of improper storage conditions (specifically, exposure to acidic moisture or excipient incompatibility).
Conclusion
Oxacillin penillic acid (MW 401.4 g/mol ) represents a critical node in the degradation pathway of isoxazolyl penicillins. Driven by the relief of β-lactam ring strain under acidic conditions, its formation yields a highly polar imidazo[5,1-b][1,3]thiazole structure. By employing rigorous, self-validating forced degradation protocols and high-resolution LC-MS/MS techniques, researchers can accurately profile this metabolite, ensuring the safety, efficacy, and stability of oxacillin-based therapeutics.
References
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National Center for Biotechnology Information (NIH). "Oxacillin penillic acid | C19H19N3O5S | CID 139025596 - PubChem." PubChem, [Link]
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ACS Publications. "Identification of Penicillin G Metabolites under Various Environmental Conditions Using UHPLC-MS/MS." Journal of Agricultural and Food Chemistry, [Link]
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National Institutes of Health (PMC). "Penilloic acid is the chief culprit involved in non-IgE mediated, immediate penicillin-induced hypersensitivity reactions in mice." Frontiers in Pharmacology, [Link]
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Nobel Prize Outreach. "The chemical structure of the penicillins." NobelPrize.org, [Link]
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